Cas no 17976-32-8 (3-Methoxyestra-2,5(10)-dien-17-one)
3-Methoxyestra-2,5(10)-dien-17-one is a steroidal compound characterized by its methoxy substitution at the 3-position and a ketone functional group at the 17-position. This structural configuration imparts unique reactivity and stability, making it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of steroidal hormones and pharmaceuticals. Its conjugated diene system enhances its utility in selective chemical transformations, such as Diels-Alder reactions or further functionalization. The compound's well-defined crystalline structure ensures high purity and reproducibility in laboratory applications. Researchers favor it for its predictable behavior in synthetic pathways, contributing to efficient and scalable production of complex steroid derivatives.
17976-32-8 structure
Product Name:3-Methoxyestra-2,5(10)-dien-17-one
CAS No:17976-32-8
MF:C19H26O2
MW:286.408545970917
CID:233887
PubChem ID:22791425
Update Time:2025-10-29
3-Methoxyestra-2,5(10)-dien-17-one Chemical and Physical Properties
Names and Identifiers
-
- Estra-2,5(10)-dien-17-one,3-methoxy-
- 2,5(10)-ESTRADIEN-3-OL-17-ONE 3-METHYL ETHER
- 3-Methoxyestra-2,5(10)-dien-17-one
- 3-hydroxyestra-2,5(10)-dien-17-one 3-methyl ether
- 3-methoxy-19-nor-2,5(10)-androstadiene-17-one
- 3-Methoxy-2,5(10)-oestratrien-17-on
- 3-methoxy-estra-2,5(10)-dien-17-one
- 3-methoxyestra-2,5(10)-diene-17-one
- 3-Methoxy-oestra-2,5(10)-dien-17-on
- dl-3-methoxyestra-2,5(10)-dien-17-one
- Einecs 241-893-9
- (8R,9S,13S,14S)-3-methoxy-13-methyl-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one
- SCHEMBL3408052
- NS00052129
- (8R,9S,13S,14S)-3-Methoxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17(4H)-one
- 3-Methoxy-estra-2,5(10)-diene-17-one
- NSUVCVKCWGOYPV-VXNCWWDNSA-N
- 17976-32-8
- 2-Benzylidene-N-Phenyl-isobutyloylacetamide
-
- Inchi: 1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,15-17H,3,5-11H2,1-2H3/t15-,16-,17+,19+/m1/s1
- InChI Key: NSUVCVKCWGOYPV-VXNCWWDNSA-N
- SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3CC=C(CC=3CC[C@@H]21)OC
Computed Properties
- Exact Mass: 286.19300
- Monoisotopic Mass: 286.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 4.41250
3-Methoxyestra-2,5(10)-dien-17-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M262820-250mg |
3-Methoxyestra-2,5(10)-dien-17-one |
17976-32-8 | 250mg |
$ 207.00 | 2023-04-15 | ||
| TRC | M262820-2.5g |
3-Methoxyestra-2,5(10)-dien-17-one |
17976-32-8 | 2.5g |
$ 1642.00 | 2023-04-15 |
3-Methoxyestra-2,5(10)-dien-17-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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